Cas no 2640843-00-9 (N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
• CAS No: 2640843-00-9
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5315850
• PubChem ID: 155799748
• Update Time: 2023-11-21

N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
• 2640843-00-9
• AKOS040724257
• F6752-7513
• 1-(2-Cyano-4-pyridinyl)-N-(1,1-dimethylethyl)-3-pyrrolidinecarboxamide

• Inchi： 1S/C15H20N4O/c1-15(2,3)18-14(20)11-5-7-19(10-11)13-4-6-17-12(8-13)9-16/h4,6,8,11H,5,7,10H2,1-3H3,(H,18,20)
• InChI Key： UCTYHSZNSJHXBS-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(C#N)C=2)CCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.5±50.0 °C(Predicted)
• pka: 15.76±0.20(Predicted)